Cas no 15359-96-3 (Benzene,1-(1,1-dimethylethoxy)-2-methyl-)

• Product Name: Benzene,1-(1,1-dimethylethoxy)-2-methyl-
• CAS No: 15359-96-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 234153
• PubChem ID: 139925
• Update Time: 2025-04-19

Benzene,1-(1,1-dimethylethoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethoxy)-2-methyl-
• Ether, tert-butyl o-tolyl
• 1-methyl-2-[(2-methylpropan-2-yl)oxy]benzene
• 2-tert-Butoxytoluene
• tert-Butyl o-tolyl ether
• 1-tert-Butoxy-2-methylbenzene
• tert-butyl 2-methylphenyl ether
• NISTC15359963
• Benzene, 1-(1,1-dimethylethoxy)-2-methyl-
• MFCD03425271
• SY298710
• 2-(tert-Butoxy)toluene
• t-butoxytoluene
• SCHEMBL2737142
• DTXSID40165364
• 15359-96-3
• AKOS006276981
• LSDMDIYCJNRNBA-UHFFFAOYSA-N
• 1-tert-Butoxy-2-methylbenzene #
• 1-(TERT-BUTOXY)-2-METHYLBENZENE

• Inchi： 1S/C11H16O/c1-9-7-5-6-8-10(9)12-11(2,3)4/h5-8H,1-4H3
• InChI Key： LSDMDIYCJNRNBA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers